2-[4-(Trifluoromethyl)cyclohexyl]propanoic acid

Specification

• Molecular Formula: C10H15F3O2
• Molecular Weight: 224.22 g/mol
• IUPAC Name: 2-[4-(trifluoromethyl)cyclohexyl]propanoic acid
• Standard InChI: InChI=1S/C10H15F3O2/c1-6(9(14)15)7-2-4-8(5-3-7)10(11,12)13/h6-8H,2-5H2,1H3,(H,14,15)
• Standard InChI Key: CLSHYXMXTUODMI-UHFFFAOYSA-N
• SMILES: CC(C1CCC(CC1)C(F)(F)F)C(=O)O
• Canonical SMILES: CC(C1CCC(CC1)C(F)(F)F)C(=O)O

Introduction

2-[4-(Trifluoromethyl)cyclohexyl]propanoic acid is a synthetic organic compound with the chemical formula C10H15F3O2. It belongs to the class of carboxylic acids, specifically propanoic acids, with a trifluoromethyl group attached to a cyclohexyl ring. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features.

Synthesis and Preparation

The synthesis of 2-[4-(Trifluoromethyl)cyclohexyl]propanoic acid typically involves the reaction of a suitable cyclohexyl derivative with a trifluoromethylating agent, followed by the introduction of the propanoic acid moiety. Detailed synthesis protocols may vary depending on the specific starting materials and conditions used.

Applications and Research Findings

While specific applications of 2-[4-(Trifluoromethyl)cyclohexyl]propanoic acid are not widely documented, compounds with similar structures are often explored in pharmaceutical research for their potential biological activities. For instance, trifluoromethyl groups are known to enhance the lipophilicity and stability of molecules, which can be beneficial in drug design.

Potential Application	Description
Pharmaceutical Research	Potential use in drug design due to its structural features
Organic Synthesis	Useful as an intermediate in synthesizing more complex molecules